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Compound of Interest

Compound Name: 3-Chlorobutanal

Cat. No.: B14413697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for 3-Chlorobutanal. This document is intended to serve as a

resource for researchers, scientists, and professionals in drug development who are interested

in sourcing and utilizing this chemical compound.

Chemical Identity and Properties
3-Chlorobutanal, also known as 3-chlorobutyraldehyde, is a chlorinated aldehyde with the

chemical formula C₄H₇ClO.[1][2] It is a key intermediate in various organic syntheses. The

primary CAS number for the racemic mixture of 3-Chlorobutanal is 81608-88-0.[1][2] It is

important to distinguish this from its isomers and other related compounds to ensure the

procurement of the correct material.

Table 1: Chemical Identifiers for 3-Chlorobutanal and Its Stereoisomers
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

3-Chlorobutanal

(racemic)
81608-88-0 C₄H₇ClO 106.55

(S)-3-Chlorobutanal 61494-39-1 C₄H₇ClO 106.55

(R)-3-Chlorobutanal 61494-38-0 C₄H₇ClO 106.55

Data sourced from PubChem.[3][4]

Table 2: Physicochemical Properties of 3-Chlorobutanal

Property Value

Molecular Weight 106.55 g/mol

XLogP3 0.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 2

Exact Mass 106.0185425

Heavy Atom Count 6

Complexity 44.8

Data sourced from LookChem and PubChem.[1][4]

Commercial Availability and Suppliers
3-Chlorobutanal is available from a select number of chemical suppliers. The availability can

vary, and it is often produced on a made-to-order basis rather than being a stock chemical for

all suppliers. Below is a summary of potential suppliers. Pricing is typically available upon

quotation.
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Table 3: Potential Suppliers of 3-Chlorobutanal (CAS 81608-88-0)

Supplier Reported Purity
Available
Quantities

Notes

--INVALID-LINK-- Not specified

Commercial mass

production

indicated[1]

Provides basic

chemical properties

and a list of related

literature.[1]

--INVALID-LINK-- 96%, 98%[5] 1kg, 1 ton[5]

Lists multiple

suppliers on its

platform.

--INVALID-LINK-- Not specified

Bulk, FCL, TL, ISO

Tank, Pallet, Drum,

R&D, Pilot[6]

Lists CAS 13067-79-

3, but also lists 81608-

88-0 as a synonym.[6]

--INVALID-LINK-- Min. 95% 1g, 100mg
Product is listed as

discontinued.[7]

--INVALID-LINK-- Not specified Not specified
Currently lists 0

suppliers.[8]

Procurement Workflow
The procurement of a specialty chemical like 3-Chlorobutanal involves a structured process to

ensure the acquisition of the correct material that meets the required quality standards.

Procurement of 3-Chlorobutanal

Identify Requirement
(CAS, Purity, Quantity)

Supplier Identification
& Qualification

Request for Quotation (RFQ)
& Lead Time

Technical Data Review
(CoA, SDS)

Purchase Order
Placement

Goods Receipt
& Inspection

Quality Control
Testing

Release for
Use

Click to download full resolution via product page

Caption: A typical workflow for the procurement of specialty chemicals.
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-Chlorobutanal are not

widely published in readily accessible sources. However, general synthetic routes and

analytical methods for aldehydes can be adapted.

Synthesis
The synthesis of 3-Chlorobutanal can be approached through various synthetic pathways.

One potential route involves the hydroformylation of 2-chloropropene. Another approach is the

selective oxidation of 3-chloro-1-butanol.

A generalized procedure for the synthesis of a related compound, 3-chlorobutanamide,

involves the amidation of 3-chlorobutanoyl chloride, which is synthesized from butanoic acid. A

similar multi-step synthesis could be envisioned for 3-chlorobutanal.

It is crucial to note that the handling of reagents such as thionyl chloride and ammonia requires

strict safety precautions, including the use of a fume hood and appropriate personal protective

equipment.

Quality Control and Analytical Methods
The quality control of 3-Chlorobutanal is critical, especially for applications in drug

development, to ensure purity and the absence of harmful impurities.[9] Aldehydes can be

reactive and may require careful handling and storage to prevent degradation.[10]

Table 4: Potential Analytical Methods for Quality Control
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Analytical Technique Purpose

Gas Chromatography (GC)
To determine purity and identify volatile

impurities.

High-Performance Liquid Chromatography

(HPLC)

For purity assessment, especially for non-

volatile impurities.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To confirm the chemical structure and identify

impurities.

Mass Spectrometry (MS)
To determine the molecular weight and

fragmentation pattern, confirming the structure.

Infrared (IR) Spectroscopy
To identify functional groups present in the

molecule.

General Experimental Workflow for Spectroscopic Analysis:

Spectroscopic Analysis Workflow

Sample Preparation

Data Acquisition
(NMR, MS, IR)

Instrument Calibration

Data Processing Spectral Interpretation
Structure Confirmation
& Purity Assessment

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Applications in Drug Development
Aldehydes are versatile functional groups in organic chemistry and serve as important

intermediates in the synthesis of active pharmaceutical ingredients (APIs).[11] The reactivity of

the aldehyde group in 3-Chlorobutanal allows for its use as a building block in the construction
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of more complex molecules. The chloro-substituent provides an additional site for nucleophilic

substitution, further increasing its synthetic utility.

While specific examples of blockbuster drugs synthesized directly from 3-Chlorobutanal are

not readily found in the public domain, its potential as a precursor to various heterocyclic and

carbocyclic scaffolds used in medicinal chemistry is significant. The development of novel

drugs often relies on the availability of such unique building blocks to explore new chemical

space.[11]

Safety and Handling
As with all chlorinated organic compounds, 3-Chlorobutanal should be handled with care in a

well-ventilated laboratory, preferably within a fume hood. Appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. For

detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided by

the supplier.

General handling precautions for aldehydes include avoiding contact with skin and eyes and

preventing inhalation of vapors.[12] Aldehydes can be irritants and may have sensitizing

properties.

Disclaimer: This document is intended for informational purposes only and should not be taken

as a substitute for professional chemical, safety, or regulatory advice. Always consult the

supplier's documentation and relevant safety guidelines before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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